Cas no 61514-45-2 (1H-Pyrazole, 4-(iodoethynyl)-1,3,5-trimethyl-)

• Product Name: 1H-Pyrazole, 4-(iodoethynyl)-1,3,5-trimethyl-
• CAS No: 61514-45-2
• MF: C₈H₉IN₂
• MW: 260.074933767319
• CID: 476683
• PubChem ID: 12341478
• Update Time: 2025-04-19

1H-Pyrazole, 4-(iodoethynyl)-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(iodoethynyl)-1,3,5-trimethyl-
• 4-(2-iodoethynyl)-1,3,5-trimethylpyrazole
• DTXSID80492000
• 61514-45-2
• 4-(Iodoethynyl)-1,3,5-trimethyl-1H-pyrazole

• Inchi： 1S/C8H9IN2/c1-6-8(4-5-9)7(2)11(3)10-6/h1-3H3
• InChI Key： JSKCTNOTRGUMOV-UHFFFAOYSA-N
• SMILES： IC#CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 259.98067
• Monoisotopic Mass: 259.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82